Cas no 2228336-48-7 ((6-methoxy-1H-indol-2-yl)methanesulfonamide)

(6-methoxy-1H-indol-2-yl)methanesulfonamide structure
2228336-48-7 structure
Product Name:(6-methoxy-1H-indol-2-yl)methanesulfonamide
CAS No:2228336-48-7
MF:C10H12N2O3S
MW:240.278881072998
CID:6141662
PubChem ID:165966154
Update Time:2023-12-27

(6-methoxy-1H-indol-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • (6-methoxy-1H-indol-2-yl)methanesulfonamide
    • 2228336-48-7
    • EN300-1987456
    • Inchi: 1S/C10H12N2O3S/c1-15-9-3-2-7-4-8(6-16(11,13)14)12-10(7)5-9/h2-5,12H,6H2,1H3,(H2,11,13,14)
    • InChI Key: YWUKCHSTQLGYGQ-UHFFFAOYSA-N
    • SMILES: S(CC1=CC2C=CC(=CC=2N1)OC)(N)(=O)=O

Computed Properties

  • Exact Mass: 240.05686342g/mol
  • Monoisotopic Mass: 240.05686342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 93.6Ų

(6-methoxy-1H-indol-2-yl)methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1987456-0.05g
(6-methoxy-1H-indol-2-yl)methanesulfonamide
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Enamine
EN300-1987456-0.5g
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Enamine
EN300-1987456-1.0g
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$1299.0 2023-05-23
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Enamine
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Enamine
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